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Compound of Interest

Compound Name: Ethyl 3-mercaptopropionate

Cat. No.: B129965

An In-depth Technical Guide to the Health and Safety Considerations for Handling Ethyl 3-
mercaptopropionate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of Ethyl 3-
mercaptopropionate (CAS No. 5466-06-8), a compound used as a synthetic intermediate and
flavoring agent.[1] Adherence to these guidelines is crucial to ensure the safety of laboratory
and manufacturing personnel.

Physicochemical Properties

Understanding the physicochemical properties of a substance is the first step in a robust safety
assessment.
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Property Value Reference
Molecular Formula C5H1002S [21[3114]
Molecular Weight 134.20 g/mol [2][41[5]
Appearance Clear, colorless liquid [2][3][6]
Odor Stench, skunky, meaty [11[2][6]
Boiling Point 75-76 °C @ 10 mmHg [2][3][6]
Flash Point 72 °C (161.6 °F) (216171
Specific Gravity 1.039 - 1.059 g/mL at 20 °C [2][3][6]

Vapor Density

4.63

[2]4](6]

Solubility

Soluble in ethanol

[5]

Hazard Identification and GHS Classification

Ethyl 3-mercaptopropionate is classified as a hazardous substance.[6] The following table

summarizes its GHS classification.

Hazard Class Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L

Irritation irritation

Specific Target Organ Toxicity H335: May cause respiratory

Category 3

(Single Exposure)

irritation

Signal Word: Warning[4][6]

Hazard Statements:

e H227: Combustible liquid.
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e H315: Causes skin irritation.[4][8]

e H319: Causes serious eye irritation.[4][8]

o H335: May cause respiratory irritation.[4][6]
Potential Health Effects:

 Inhalation: Causes respiratory tract irritation.[2] High concentrations may lead to central
nervous system depression, headache, nausea, and vomiting.[2]

o Skin Contact: Causes skin irritation.[2][6]

o Eye Contact: Causes serious eye irritation, potentially leading to chemical conjunctivitis and
corneal damage.[2][6]

e Ingestion: May cause gastrointestinal irritation with symptoms like nausea, vomiting, and
diarrhea.[2]

Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and ensure safety.

Engineering Controls

» Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[2]

» Facilities must be equipped with an eyewash station and a safety shower in close proximity
to the workstation.[6]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[2]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or
other protective clothing to prevent skin contact.[2][8]
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» Respiratory Protection: If ventilation is inadequate or if exposure limits are exceeded, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[2][6]

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][6]
o Keep away from heat, sparks, open flames, and other sources of ignition.[6]

» Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[3][6]

» For maintaining product quality, refrigeration is recommended.[4]

First Aid Measures

In case of exposure, immediate first aid is critical.
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Exposure Route First Aid Procedure

Remove the individual from the exposure area
) to fresh air immediately. If breathing is difficult or
Inhalation . e —_
has stopped, provide artificial respiration or

oxygen. Seek immediate medical attention.[2][6]

Immediately flush the affected skin with plenty of
i water for at least 15 minutes while removing
Skin Contact _ _ _
contaminated clothing and shoes. If skin

irritation persists, seek medical attention.[2][6]

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.[2][6]

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth with water
) and have them drink 2-4 cupfuls of milk or
Ingestion . .
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[2]

Accidental Release and Fire-Fighting Measures
Accidental Release

Eliminate all ignition sources.[6]

Use a spark-proof tool for cleanup.[2]

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place itin a
suitable, closed container for disposal.[2][4]

Ensure adequate ventilation during cleanup.[2]

Fire-Fighting
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o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[2][6]

e Hazardous Combustion Products: Thermal decomposition may produce carbon monoxide,
carbon dioxide, and sulfur oxides.[2][6]

e Special Protective Equipment: Firefighters should wear a self-contained breathing apparatus
(SCBA) and full protective gear.[2]

Toxicological Information

While specific quantitative toxicity data such as LD50 or LC50 values for Ethyl 3-
mercaptopropionate are not readily available in the searched literature, the primary
toxicological concerns are its irritant properties and potential for CNS depression at high
concentrations.[2] No information was found regarding carcinogenicity, mutagenicity, or
reproductive effects.[2]

Experimental Protocols

Detailed experimental protocols for Ethyl 3-mercaptopropionate are not publicly available.
However, the hazard classifications are typically determined using standardized testing
guidelines, such as those established by the Organisation for Economic Co-operation and
Development (OECD). Below are representative methodologies for key toxicological endpoints.

Acute Dermal Irritation/Corrosion (Representative OECD
404 Protocol)

» Animal Model: A single healthy young adult albino rabbit is typically used for the initial test.
o Preparation: Approximately 24 hours before the test, the fur on the animal's back is clipped.

o Application: A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied to
a small area (approximately 6 cm?) of the clipped skin under a gauze patch.

o Exposure: The exposure duration is typically 4 hours.
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o Observation: After the exposure period, the patch is removed, and the skin is observed for
erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

e Scoring: The skin reactions are graded according to a standardized scoring system.

e Analysis: The mean scores for erythema and edema are calculated for each observation
time. The substance is classified as an irritant based on these scores.

Acute Eye Irritation/Corrosion (Representative OECD
405 Protocol)

o Animal Model: Healthy young adult albino rabbits are used.

e Application: A single 0.1 mL dose of the liquid test substance is instilled into the conjunctival
sac of one eye of the rabbit. The other eye remains untreated and serves as a control.

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation.
Observations are made for corneal opacity, iris lesions, and conjunctival redness and
swelling (chemosis).

e Scoring: The ocular reactions are scored using a standardized system.

e Analysis: The substance is classified based on the severity and persistence of the observed
eye lesions.

Visualizations
Workflow for Chemical Safety Assessment

The following diagram illustrates a general workflow for assessing the safety of a chemical like
Ethyl 3-mercaptopropionate.
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Caption: A generalized workflow for chemical hazard and risk assessment.
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Personal Protective Equipment Logic

The following diagram outlines the decision-making process for selecting appropriate Personal
Protective Equipment (PPE).
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Caption: Decision tree for selecting appropriate PPE when handling the substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Health and safety considerations for handling Ethyl 3-
mercaptopropionate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129965#health-and-safety-considerations-for-
handling-ethyl-3-mercaptopropionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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